Cas no 898787-54-7 (2-(3-Chlorophenyl)ethyl cyclobutyl ketone)

• Product Name: 2-(3-Chlorophenyl)ethyl cyclobutyl ketone
• CAS No: 898787-54-7
• MF: C₁₃H₁₅ClO
• MW: 222.710602998734
• MDL: MFCD03843449
• CID: 879922
• PubChem ID: 24726066
• Update Time: 2025-04-19

2-(3-Chlorophenyl)ethyl cyclobutyl ketone Chemical and Physical Properties

Names and Identifiers

• 2-(3-CHLOROPHENYL)ETHYL CYCLOBUTYL KETONE
• 3-(3-chlorophenyl)-1-cyclobutylpropan-1-one
• 898787-54-7
• DTXSID10644459
• AKOS016021825
• 2-(3-CHLOROPHENYL)ETHYLCYCLOBUTYLKETONE
• MFCD03843449
• 2-(3-Chlorophenyl)ethyl cyclobutyl ketone

• MDL： MFCD03843449
• Inchi： 1S/C13H15ClO/c14-12-6-1-3-10(9-12)7-8-13(15)11-4-2-5-11/h1,3,6,9,11H,2,4-5,7-8H2
• InChI Key： ZIHFHAGRWRGGSX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CCC(C1CCC1)=O

Computed Properties

• Exact Mass: 222.08100
• Monoisotopic Mass: 222.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.64180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes